In this work, first, it is confirmed that a recently introduced symbolic time-series-analysis method based on the prime-numbers-based algorithm (PNA), referred to as the “PNA-based symbolic time-series analysis method” (PNA-STSM), can accurately determine the exponent of the distribution of waiting times in the symbolic dynamics of two symbols produced by the 3D Ising model in its critical state. After this numerical verification of the reliability of PNA-STSM, three examples of how PNA-STSM can be applied to the category of systems that obey the dynamics of the on–off intermittency are presented. Usually, such time series, with on–off intermittency, present bimodal amplitude distributions (i.e., with two lobes). As has recently been found, the phenomenon of on–off intermittency is associated with the spontaneous symmetry breaking (SSB) of the second-order phase transition. Thus, the revelation that a system is close to SSB supports a deeper understanding of its dynamics in terms of criticality, which is quite useful in applications such as the analysis of pre-earthquake fracture-induced electromagnetic emission (also known as fracture-induced electromagnetic radiation) (FEME/FEMR) signals. Beyond the case of on–off intermittency, PNA-STSM can provide credible results for the dynamics of any two-symbol symbolic dynamics, even in cases in which there is an imbalance in the probability of the appearance of the two respective symbols since the two symbols are not considered separately but, instead, simultaneously, considering the information from both branches of the symbolic dynamics.

Planar polarity is a commonly observed phenomenon in which proteins display a consistent asymmetry in their subcellular localization or activity across the plane of a tissue. During animal development, planar polarity is a fundamental mechanism for coordinating the behaviors of groups of cells to achieve anisotropic tissue remodeling, growth, and organization. Therefore, a primary focus of developmental biology research has been to understand the molecular mechanisms underlying planar polarity in a variety of systems to identify conserved principles of tissue organization. In the early Drosophila embryo, the germband neuroectoderm epithelium rapidly doubles in length along the anterior-posterior axis through a process known as convergent extension (CE); it also becomes subdivided into tandem tissue compartments through the formation of compartment boundaries (CBs). Both processes are dependent on the planar polarity of proteins involved in cellular tension and adhesion. The enrichment of actomyosin-based tension and adherens junction-based adhesion at specific cell-cell contacts is required for coordinated cell intercalation, which drives CE, and the creation of highly stable cell-cell contacts at CBs. Recent studies have revealed a system for rapid cellular polarization triggered by the expression of leucine-rich-repeat (LRR) cell-surface proteins in striped patterns. In particular, the non-uniform expression of Toll-2, Toll-6, Toll-8, and Tartan generates local cellular asymmetries that allow cells to distinguish between cell-cell contacts oriented parallel or perpendicular to the anterior-posterior axis. In this review, we discuss (1) the biomechanical underpinnings of CE and CB formation, (2) how the initial symmetry-breaking events of anterior-posterior patterning culminate in planar polarity, and (3) recent advances in understanding the molecular mechanisms downstream of LRR receptors that lead to planar polarized tension and junctional adhesion.

Symbolic n-plithogenic sets are considered to be modern concepts that carry within their framework both an algebraic and logical structure. The concept of symbolic n-plithogenic algebraic rings is considered to be a novel generalization of classical algebraic rings with many symmetric properties. These structures can be written as linear combinations of many symmetric elements taken from other classical algebraic structures, where the square symbolic k-plithogenic real matrices are square matrices with real symbolic k-plithogenic entries. In this research, we will find easy-to-use algorithms for calculating the determinant of a symbolic 3-plithogenic/4-plithogenic matrix, and for finding its inverse based on its classical components, and even for diagonalizing matrices of these types. On the other hand, we will present a new algorithm for calculating the eigenvalues and eigenvectors associated with matrices of these types. Also, the exponent of symbolic 3-plithogenic and 4-plithogenic real matrices will be presented, with many examples to clarify the novelty of this work.

This research presents the numerical analysis of the fluid flow containing the micro gyrotactic organism with heat and mass transfer. The flow is allowed to pass through an inclined stretching cylinder with the effects of heat generation/a heat source and activation energy subject to the symmetric boundary conditions at the cylinder walls. Similarity transformation is employed in the system of PDEs (partial differential equations) to transform them into non-dimensional ODEs (ordinary differential equations). The solution to the proposed problem is obtained by using the bvp4c (numerical scheme). The graphical results are plotted for various flow parameters in order to show their impact on the flow, mass, energy, and motile microorganism profiles. Moreover, the angle of inclination disturbs the flow within an inclined cylinder and slows down the fluid motion, while it elevates the energy of the fluid inside an inclined cylinder. Similarly, the curvature effect is also highlighted in the dynamics of fluid velocity, temperature, and the motile microorganism profile. From the obtained results, it is elucidated that growing values of the curvature factor accelerate the temperature, velocity, and motile microbes’ profiles. Finally, some engineering quantities are calculated in terms of skin friction, the Nusselt and Sherwood number, and the density of motile microbes. The acquired results are also displayed in tabular form.

In this paper, we use incompressible vector fields for characterizing Killing vector fields. We show that on a compact Riemannian manifold, a nontrivial incompressible vector field has a certain lower bound on the integral of the Ricci curvature in the direction of the incompressible vector field if, and only if, the vector field ξ is Killing. We also show that a nontrivial incompressible vector field ξ on a compact Riemannian manifold is a Jacobi-type vector field if, and only if, ξ is Killing. Finally, we show that a nontrivial incompressible vector field ξ on a connected Riemannian manifold has a certain lower bound on the Ricci curvature in the direction of ξ, and if ξ is also a geodesic vector field, it necessarily implies that ξ is Killing.

This review is devoted to the modern understanding of the two-color QCD phase diagram at finite baryon density and low temperatures. First, we consider the theoretical picture of this phase diagram. It is believed that at low baryon density, two-color QCD can be described by chiral perturbation theory (ChPT), which predicts a second-order phase transition with Bose-Einstein condensation of diquarks at μ=mπ/2. At larger baryon chemical potentials, the interactions between baryons become important, and ChPT is not applicable anymore. At sufficiently large baryon chemical potential, the Fermi sphere composed of quarks is formed, and diquarks are condensed on the surface of this sphere. In this region, two-color baryon matter reveals properties similar to those of the Quarkyonic phase. Particular attention in this review is paid to lattice studies of dense two-color QCD phase diagram. In the low-density region, the results of lattice studies are in agreement with ChPT predictions. At sufficiently large baryon densities, lattice studies observe a Fermi sphere composed of quarks and condensation of diquarks on its surface. Thus, available lattice studies support most of the theoretical predictions. Finally, we discuss the status of the deconfinement in cold dense two-color matter, which was observed in lattice simulation with staggered fermions.

Asymmetry, such as non-centrosymmetry in the crystal or chiral structure and local symmetry breaking, plays an important role in the discovery of new phenomena. The honeycomb structure is an example of an asymmetric structure. Ce2Pt6Al15 is a candidate for a frustrated system with honeycomb Ce-layers, which have been reported to show near the quantum critical point. However, the ground state of Ce2Pt6Al15 depends on the sample, and analysis of the crystal structure is difficult due to the presence of stacking disorder. We synthesized polycrystalline Ce2Pt6Al15 using arc melting method (AM-Ce2Pt6Al15) and single-crystalline Ce2Pt6Al15 using flux method (F-Ce2Pt6Al15). The prepared samples were characterized by electron probe micro-analysis (EPMA), single and powder X-ray diffraction methods, measured magnetic properties and X-ray absorption spectroscopy (XAS). The composition ratio of AM-Ce2Pt6Al15 was stoichiometric, although it contained a small amount (i.e., a few percent) of the impurity Ce2Pt9Al16. Meanwhile, the composition ratio of F-Ce2Pt6Al15 deviated from stoichiometry. The X-ray absorption fine structure (XAFS) spectrum of AM-Ce2Pt6Al15 at the Ce L3-edge was similar to that of CeF3, which possesses the Ce3+ configuration, indicating that the valence of Ce in Ce2Pt6Al15 is trivalent; this result is consistent with that for the magnetic susceptibility. To determine the precise structure, we analyzed the extended X-ray absorption fine structure (EXAFS) spectra of Ce L3- and Pt L3-edges for Ce2Pt6Al15, and found that the EXAFS spectra of Ce2Pt6Al15 can be explained not as a hexagonal Sc0.6Fe2Si4.9-type structure but, instead, as an orthorhombic structure with honeycomb structure.

This work aims to investigate an asymmetrical NOMA transmission network based on cognitive radio, where both the source and relay nodes of the secondary user are energy limited, and the energy could be harvested from the transmission signal of the power beacon. Considering some particular hardware impairments and asymmetry in the NOMA transmission, the closed-form expressions of outage probability for relay and destination nodes were derived using incremental relay methods. Furthermore, built on the expressions of the outage probability, the throughput performance was analyzed. Finally, the correctness of our theoretical analysis was verified using simulations.

Chest X-ray (CXR) images can be used to diagnose a variety of lung diseases, such as tuberculosis, pneumonia, and lung cancer. However, the variation in lung morphology due to differences in age, gender, and the severity of pathology makes high-precision lung segmentation a challenging task. Traditional segmentation networks, such as U-Net, have become the standard architecture and have achieved remarkable results in lung field image segmentation tasks. However, because traditional convolutional operations can only explicitly capture local semantic information, it is difficult to obtain global semantic information, resulting in difficult performance in terms of accuracy requirements in medical practical applications. In recent years, the introduction of Transformer technology to natural language processing has achieved great success in the field of computer vision. In this paper, a new network architecture called TransCotANet is proposed. The network architecture is based on the U-Net architecture with convolutional neural networks (CNNs) as the backbone and extracts global semantic information through symmetric cross-layer connections in the encoder structure, where the encoder stage includes an upsampling module to improve the resolution of the feature map, and uses the dynamic aggregation module CotA to dynamically aggregate multi-scale feature maps and finally obtain more accurate segmentation results. The experimental results show that the method outperformed other methods for lung field image segmentation datasets.

In this work, an algorithm is introduced for the problem of finding a common fixed point of a finite family of G-nonexpansive mappings in a real Hilbert space endowed with a directed graph G. This algorithm is a modified parallel algorithm inspired by the inertial method and the Mann iteration process. Moreover, both weak and strong convergence theorems are provided for the algorithm. Furthermore, an application of the algorithm to a signal recovery problem with multiple blurring filters is presented. Consequently, the numerical experiment shows better results compared with the previous algorithm.